Cas no 151262-59-8 (Bicalutamide O-β-D-Glucuronide >80%)

• Product Name: Bicalutamide O-β-D-Glucuronide >80%
• CAS No: 151262-59-8
• MF: C₂₄H₂₂F₄N₂O₁₀S
• MW: 610.522146701813
• CID: 1062018
• PubChem ID: 71313965
• Update Time: 2025-05-19

Bicalutamide O-β-D-Glucuronide >80% Chemical and Physical Properties

Names and Identifiers

• Bicalutamide O-β-D-Glucuronide
• BICALUTAMIDE GLUCORONIDE
• (2S,3S,4S,5R,6S)-6-[1-[4-cyano-3-(trifluoromethyl)anilino]-2-methyl-1-oxo-3-(2,3,5,6-tetradeuterio-4-fluorophenyl)sulfonylpropan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Casodex Glucuronide
• BicalutaMide Glucuronide
• 2-[[4-Cyano-3-(trifluoroMethyl)phenyl]aMino]-1-[[(4-fluorophenyl)sulfonyl]Methyl]-1-Methyl-2-oxoethyl β-D-Glucopyranosiduronic Acid
• DTXSID00747145
• 1-[4-Cyano-3-(trifluoromethyl)anilino]-3-[4-fluoro(~2~H_4_)benzene-1-sulfonyl]-2-methyl-1-oxopropan-2-yl beta-D-glucopyranosiduronic acid
• Bicalutamide O-beta-D-Glucuronide >80%
• BICALUTAMIDE O-BETA-D-GLUCURONIDE
• 151262-59-8
• Bicalutamide O-β-D-Glucuronide >80%

• Inchi： 1S/C24H22F4N2O10S/c1-23(10-41(37,38)14-6-3-12(25)4-7-14,40-21-18(33)16(31)17(32)19(39-21)20(34)35)22(36)30-13-5-2-11(9-29)15(8-13)24(26,27)28/h2-8,16-19,21,31-33H,10H2,1H3,(H,30,36)(H,34,35)/t16-,17-,18+,19-,21-,23?/m0/s1/i3D,4D,6D,7D
• InChI Key： OYKHNYWINRLUAP-PIAAOKSUSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])F)(CC(C(NC1C=CC(C#N)=C(C(F)(F)F)C=1)=O)(C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)(=O)=O

Computed Properties

• Exact Mass: 610.11800
• Monoisotopic Mass: 610.11823571g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 215.35000
• LogP: 2.52638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Bicalutamide O-β-D-Glucuronide >80%

Bicalutamide O-β-D-Glucuronide >80%: A Comprehensive Overview in Modern Chemobiology

The compound CAS no. 151262-59-8, specifically Bicalutamide O-β-D-Glucuronide >80%, represents a significant advancement in the field of chemobiology and pharmaceutical chemistry. This metabolite, derived from the well-known anti-androgen drug bicalutamide, has garnered considerable attention due to its unique pharmacokinetic properties and potential therapeutic applications. In recent years, the study of glucuronide conjugates has emerged as a critical area of research, particularly in understanding drug metabolism and bioavailability.

Bicalutamide, chemically known as (Z)-4-cyclopropyl-1-(4-fluorophenyl)-1,2-dihydro-2-(2-thenoyl)pyrazole-3-carboxylic acid, is primarily utilized in the treatment of prostate cancer. Its mechanism involves blocking androgen receptors, thereby reducing testosterone-mediated effects. However, the clinical efficacy of bicalutamide is often limited by its rapid metabolism. The formation of Bicalutamide O-β-D-Glucuronide is a crucial step in this metabolic pathway, facilitated by UDP-glucuronosyltransferases (UGTs). This glucuronidation process significantly alters the pharmacokinetic profile of bicalutamide, leading to increased solubility and reduced reabsorption in renal tubules.

Recent studies have highlighted the importance of Bicalutamide O-β-D-Glucuronide in modulating drug-drug interactions. The glucuronide conjugate exhibits distinct metabolic stability compared to its parent compound, which has implications for co-administration scenarios. For instance, inhibitors or inducers of UGTs can profoundly affect the levels of Bicalutamide O-β-D-Glucuronide, thereby influencing the overall therapeutic response. This underscores the need for rigorous pharmacogenomic testing to optimize treatment regimens for patients receiving bicalutamide-based therapies.

The analytical characterization of Bicalutamide O-β-D-Glucuronide >80% is another area of intense research. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have enabled precise quantification and structural elucidation. These methods are essential for ensuring batch consistency in pharmaceutical formulations and for monitoring metabolite levels in biological samples. The high purity (>80%) specification indicates stringent quality control measures, which are critical for clinical trials and regulatory approvals.

From a therapeutic perspective, the exploration of Bicalutamide O-β-D-Glucuronide extends beyond prostate cancer management. Preclinical investigations suggest potential applications in hormonal disorders and certain inflammatory conditions. The glucuronide form may exhibit altered binding affinities or bioavailability profiles, making it a valuable candidate for novel drug development. Additionally, the study of its interaction with efflux transporters, such as P-glycoprotein (P-gp), provides insights into potential drug-drug interactions that could impact therapeutic outcomes.

The role of Bicalutamide O-β-D-Glucuronide in disease biomarker discovery is also noteworthy. Glucuronidation status can serve as a non-invasive indicator of liver function and metabolic health. By analyzing urinary or plasma levels of this metabolite, clinicians may gain valuable information about patient responses to bicalutamide therapy. Such biomarkers could enhance personalized medicine approaches, allowing for tailored dosing adjustments based on individual metabolic capacities.

In conclusion, Bicalutamide O-β-D-Glucuronide >80% exemplifies the intersection of pharmaceutical chemistry and modern biotechnology. Its significance extends from improving our understanding of drug metabolism to enabling more precise therapeutic strategies. As research continues to uncover new facets of this metabolite's biology, its applications are likely to expand, offering hope for improved patient care in oncology and related fields.